Cas no 57696-15-8 (Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate
• CAS No: 57696-15-8
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 6423774
• PubChem ID: 12242180
• Update Time: 2025-11-06

Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate
• 57696-15-8
• EN300-734233
• Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C13H10N2O4/c1-2-18-13(17)8-6-10(11-4-3-5-19-11)15-12(16)9(8)7-14/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： PTOLLHYLBBVJLN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C(=O)OCC)=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.3Ų

Additional information on Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate

Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate (CAS No. 57696-15-8): A Comprehensive Overview

Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate (CAS No. 57696-15-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyridine and furan moieties, serves as a versatile intermediate in the synthesis of various bioactive molecules and functional materials. Its molecular structure combines a pyridine core with a furan substituent, making it a valuable scaffold for drug discovery and material innovation.

The growing interest in heterocyclic compounds like Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate is driven by their diverse applications in pharmaceuticals and agrochemicals. Researchers are increasingly exploring its potential as a building block for anticancer agents, antimicrobial compounds, and fluorescence probes. The compound's cyano and hydroxy functional groups further enhance its reactivity, enabling its use in multi-step synthetic pathways.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate in drug discovery?" The answer lies in its ability to act as a precursor for small-molecule inhibitors targeting enzymes like kinases and proteases. Recent studies highlight its role in the development of tyrosine kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Additionally, its furan ring contributes to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

Another trending topic is the use of Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate in organic electronics. The compound's conjugated system and electron-withdrawing groups make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. Researchers are investigating its optical properties, including fluorescence emission and charge transport characteristics, to optimize its performance in energy-efficient devices.

The synthesis of Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate typically involves a multi-step process, starting from readily available precursors like 2-furaldehyde and ethyl cyanoacetate. Key reactions include Knoevenagel condensation, cyclization, and esterification. Optimizing these steps is a common research focus, as it directly impacts the compound's yield and purity—critical factors for industrial-scale production.

From a market perspective, the demand for Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate is rising due to its expanding applications in pharmaceutical intermediates and advanced materials. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Quality control, including HPLC and NMR analysis, ensures its suitability for high-end applications.

In conclusion, Ethyl 3-cyano-6-(furan-2-yl)-2-hydroxypyridine-4-carboxylate (CAS No. 57696-15-8) represents a promising compound with multifaceted applications. Its role in drug discovery, material science, and organic synthesis underscores its importance in modern chemistry. As research continues to uncover new potentials, this compound is poised to remain a focal point in scientific and industrial advancements.